BENGHE Foundational & Exploratory

Check Availability & Pricing

Nopco NXZ technical data sheet and
specifications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nopco NXZ

Cat. No.: B1171978

Nopco NXZ: A Technical Guide for Researchers

An In-depth Technical Guide on the Composition, Properties, and Applications of Nopco NXZ
for Researchers, Scientists, and Drug Development Professionals.

Nopco NXZ is a metallic soap-based defoaming agent recognized for its significant anti-
foaming capabilities in emulsion and latex systems.[1][2] It is particularly effective in
formulations containing acrylic, vinyl acetate, or vinyl acetate-acrylic emulsions.[1][2] Its
composition includes a mixture of mineral oil, metallic soap, and nonionic surfactants, which
work synergistically to control foam.[3] The mineral oil component is predominantly
hydrotreated heavy naphthenic distillates.[4] This technical guide provides a comprehensive
overview of Nopco NXZ's specifications, properties, and evaluation protocols.

Core Composition and Defoaming Mechanism

Nopco NXZ's efficacy as a defoamer stems from its multi-component formulation designed to
destabilize foam lamellae. The defoaming action involves the synergistic effects of its principal
components, leading to the rupture of foam films. This process is driven by the
physicochemical properties of its constituents, including low surface tension and controlled
incompatibility with the foaming medium.

The primary mechanisms of action are:
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o Foam-Breaking: The agent penetrates the foam film, reduces surface tension, and causes
the foam to collapse.[4]

o Foam-Suppressing: It can be added to a liquid beforehand to prevent foam formation.[2][4]

o Deaerating: The defoamer helps aggregate smaller air bubbles into larger ones, which then
rise to the surface and escape more easily.[2][4]

Quantitative Data and Specifications

The following tables summarize the typical physical and chemical properties of Nopco NXZ.
These values are representative and should not be considered as binding specifications.

Table 1: Physical and Chemical Properties

Property Value Conditions

Appearance Light yellowish-brown liquid Visual

Active Content 100%

Specific Gravity 0.89 at 20°C

pH 5.1 2 mass% aqueous dispersion
Flash Point 174°C C.0.C.

lonicity Non-ionic

Dispersibility Dispersible in water

Note: Data sourced from multiple references.[3]

Table 2: Viscosity Profile

Temperature Viscosity (mPa-s)
25°C 170
5°C 2200
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Note: Data sourced from reference[3].

Applications and Recommended Usage

Nopco NXZ is widely used in various industrial applications where foam control is critical. Its
primary applications include:

o Emulsion and Latex Production: It is highly effective in suppressing foam during the
manufacturing of various emulsions and latexes.[1][2]

o Paints and Coatings: Nopco NXZ is incorporated into water-based paints and coatings to
minimize foam during production and application, ensuring a smooth and uniform finish.

o Adhesives: It is used in emulsion-based adhesives to prevent the entrapment of air, which
can compromise bond strength.

o Pulp and Paper Industry: It finds use in controlling foam in various stages of pulp and paper
manufacturing.

The recommended dosage of Nopco NXZ is typically in the range of 0.1% to 0.3% by mass
based on the solid weight of the emulsion or latex.[3] It can be used directly or after dilution
with water. If the product has been stored for an extended period and separation has occurred,
it should be mixed well before use.[3]

Experimental Protocol: Defoaming Efficacy in NBR
Latex

The following is a detailed methodology for evaluating the defoaming performance of Nopco
NXZ in Nitrile Butadiene Rubber (NBR) latex.[3]

Objective: To quantify the foam reduction capability of Nopco NXZ in a standardized latex
system.

Materials and Equipment:

e 100g of NBR latex (at 25°C or 40°C)
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e 500mL graduated cylinder

» Nitrogen gas source

o G4 glass filter

o Flow meter

e Nopco NXZ (5 mass% dilution)
e Pipette (0.5mL)

e Timer

Procedure:

e Pour 100g of the NBR latex, pre-conditioned to the desired temperature (25°C or 40°C), into
a 500mL graduated cylinder.[3]

« Initiate bubbling by blowing nitrogen gas through the G4 glass filter at a flow rate of 0.5
L/min.[3]

o Allow the foam to generate and reach a predetermined height.

¢ Once the target foam height is achieved, add 0.5mL of the 5 mass% Nopco NXZ dilution to
the latex.[3]

e Record the foam height at regular intervals to determine the rate of foam collapse and the
long-term foam suppression effectiveness.[3]

Below is a diagram illustrating the experimental workflow for evaluating the defoaming efficacy
of Nopco NXZ.
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Caption: Workflow for Nopco NXZ Defoaming Evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Nopco NXZ | 12794-56-8 | Benchchem [benchchem.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1171978?utm_src=pdf-body-img
https://www.benchchem.com/product/b1171978?utm_src=pdf-body
https://www.benchchem.com/product/b1171978?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1171978
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. Defoamers | PRODUCTS BY FUNCTION | SAN NOPCO [sannopco.co.jp]

3. NOPCO NXZ Series | Defoamers | SAN NOPCO [sannopco.co.jp]

4. Buy Nopco NXZ | 12794-56-8 [smolecule.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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